Cas no 2095408-93-6 (1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one)

• Product Name: 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one
• CAS No: 2095408-93-6
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 4637567
• Update Time: 2025-05-20

1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one
• 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one

• Inchi： 1S/C10H18OS/c1-8(11)12-7-6-10(2,3)9-4-5-9/h9H,4-7H2,1-3H3
• InChI Key： DPMQGILNPSFNCH-UHFFFAOYSA-N
• SMILES： C(SCCC(C1CC1)(C)C)(=O)C

Additional information on 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one

Recent Advances in the Study of 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one (CAS: 2095408-93-6)

The compound 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one (CAS: 2095408-93-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and sulfanyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis of 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches.

Pharmacological studies have revealed that 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. For instance, it has been identified as a potent inhibitor of certain kinases involved in inflammatory and proliferative diseases. These findings suggest its potential as a lead compound for developing new therapeutics targeting conditions such as cancer and autoimmune disorders.

In addition to its inhibitory effects, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. These results underscore the compound's suitability for further preclinical and clinical development. However, challenges such as metabolic stability and bioavailability remain areas of active investigation.

The mechanistic underpinnings of 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one's activity have also been elucidated through structural biology approaches. X-ray crystallography and molecular docking studies have provided detailed insights into its binding interactions with target proteins, facilitating the design of more potent and selective derivatives. These advancements highlight the compound's versatility as a scaffold for drug discovery.

Looking ahead, ongoing research aims to expand the therapeutic applications of 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates. Furthermore, the integration of computational modeling and high-throughput screening technologies will likely uncover new opportunities for optimizing its pharmacological profile.

In conclusion, 1-[(3-cyclopropyl-3-methylbutyl)sulfanyl]ethan-1-one (CAS: 2095408-93-6) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with its demonstrated bioactivity, position it as a valuable tool for understanding disease mechanisms and developing innovative therapies. Continued exploration of its properties and applications will undoubtedly contribute to advancements in the field.